Cas no 175135-11-2 (2,6-Dibromo-4-cyclohexylaniline)

2,6-Dibromo-4-cyclohexylaniline is a brominated aromatic amine derivative characterized by its cyclohexyl substituent and two bromine atoms at the 2- and 6-positions of the aniline ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of advanced pharmaceutical compounds and specialty chemicals. Its brominated structure enhances reactivity in cross-coupling reactions, while the cyclohexyl group contributes to steric and electronic modulation. The compound exhibits high purity and stability, making it suitable for precise synthetic applications. Careful handling is recommended due to its potential sensitivity to light and moisture. Its well-defined structure ensures consistent performance in targeted chemical transformations.
2,6-Dibromo-4-cyclohexylaniline structure
175135-11-2 structure
Product Name:2,6-Dibromo-4-cyclohexylaniline
CAS No:175135-11-2
MF:C12H15Br2N
MW:333.062201738358
MDL:MFCD00051619
CID:134420
PubChem ID:2774406
Update Time:2025-05-25

2,6-Dibromo-4-cyclohexylaniline Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4-cyclohexylaniline
    • Benzenamine,2,6-dibromo-4-cyclohexyl-
    • AC1MCOE4
    • AG-E-24747
    • BTB04641
    • CTK4D5174
    • MolPort-000-141-660
    • BUTTPARK 97\50-08
    • CS-0333861
    • FT-0618314
    • MFCD00051619
    • 4-Cyclohexyl-2,6-dibromoaniline
    • SCHEMBL11062544
    • Benzenamine, 2,6-dibromo-4-cyclohexyl-
    • 175135-11-2
    • HWWWUEPYMLJAJK-UHFFFAOYSA-N
    • AKOS015911995
    • AS-9205
    • DTXSID40379020
    • W-206081
    • MDL: MFCD00051619
    • Inchi: 1S/C12H15Br2N/c13-10-6-9(7-11(14)12(10)15)8-4-2-1-3-5-8/h6-8H,1-5,15H2
    • InChI Key: HWWWUEPYMLJAJK-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C1CCCCC1)Br)N

Computed Properties

  • Exact Mass: 330.95700
  • Monoisotopic Mass: 330.95712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 37 °C
  • Boiling Point: 361.7±42.0 °C at 760 mmHg
  • Flash Point: 172.5±27.9 °C
  • Refractive Index: 1.615
  • PSA: 26.02000
  • LogP: 5.42270
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,6-Dibromo-4-cyclohexylaniline Security Information

2,6-Dibromo-4-cyclohexylaniline Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Dibromo-4-cyclohexylaniline Pricemore >>

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2,6-Dibromo-4-cyclohexylaniline Suppliers

Amadis Chemical Company Limited
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(CAS:175135-11-2)2,6-Dibromo-4-cyclohexylaniline
Order Number:A1135980
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:40
Price ($):292.0
Email:sales@amadischem.com

Additional information on 2,6-Dibromo-4-cyclohexylaniline

Recent Advances in the Study of 2,6-Dibromo-4-cyclohexylaniline (CAS: 175135-11-2) in Chemical and Biomedical Research

2,6-Dibromo-4-cyclohexylaniline (CAS: 175135-11-2) is a halogenated aniline derivative that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by its unique brominated cyclohexyl structure, serves as a key intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its role in the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents. The compound's structural features, including the electron-withdrawing bromine atoms and the hydrophobic cyclohexyl group, contribute to its reactivity and binding affinity, making it a valuable scaffold in drug discovery.

One of the most notable advancements in the study of 2,6-Dibromo-4-cyclohexylaniline is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have synthesized derivatives of this compound to target specific kinases, such as EGFR and VEGFR, with promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that a series of 2,6-Dibromo-4-cyclohexylaniline-based inhibitors exhibited potent activity against resistant forms of EGFR, highlighting its potential in overcoming drug resistance in cancer therapy.

In addition to its pharmaceutical applications, 2,6-Dibromo-4-cyclohexylaniline has been investigated for its utility in material science. Its halogenated aromatic structure makes it a suitable candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and conductive polymers. Recent work has focused on optimizing its photophysical properties to enhance the performance of these materials. A 2022 study in Advanced Materials reported that derivatives of this compound exhibited high thermal stability and tunable emission spectra, making them attractive for use in next-generation optoelectronic devices.

The synthesis and characterization of 2,6-Dibromo-4-cyclohexylaniline have also been refined in recent years. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective modifications of its structure. These improvements have facilitated the exploration of its chemical space, leading to the discovery of new derivatives with enhanced biological and physical properties. Furthermore, computational modeling has played a pivotal role in predicting the reactivity and binding modes of this compound, guiding experimental efforts and accelerating the development of novel applications.

Despite these advancements, challenges remain in the widespread adoption of 2,6-Dibromo-4-cyclohexylaniline-based compounds. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to fully realize their therapeutic and industrial potential. Ongoing research is focused on optimizing the physicochemical properties of these molecules through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and material scientists are essential to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, 2,6-Dibromo-4-cyclohexylaniline (CAS: 175135-11-2) represents a promising scaffold in both chemical and biomedical research. Its unique structural features and diverse applications underscore its importance in the development of new drugs, materials, and technologies. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and medicine.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:175135-11-2)2,6-Dibromo-4-cyclohexylaniline
A1135980
Purity:99%
Quantity:5g
Price ($):292.0
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